Cas no 1082847-50-4 (3-(7-Ethyl-1H-indol-3-yl)-3-oxopropanenitrile)

• Product Name: 3-(7-Ethyl-1H-indol-3-yl)-3-oxopropanenitrile
• CAS No: 1082847-50-4
• MF: C₁₃H₁₂N₂O
• MW: 212.247182846069
• CID: 5717926
• PubChem ID: 28332465
• Update Time: 2025-05-25

3-(7-Ethyl-1H-indol-3-yl)-3-oxopropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(7-ethyl-1H-indol-3-yl)-3-oxopropanenitrile
• Z397584866
• AKOS005135858
• 1082847-50-4
• EN300-39697
• MFCD11106797
• 3-(7-Ethyl-1H-indol-3-yl)-3-oxopropanenitrile

• Inchi： 1S/C13H12N2O/c1-2-9-4-3-5-10-11(8-15-13(9)10)12(16)6-7-14/h3-5,8,15H,2,6H2,1H3
• InChI Key： JWYAUTCMQJMISV-UHFFFAOYSA-N
• SMILES： O=C(CC#N)C1=CNC2C(=CC=CC=21)CC

Computed Properties

• Exact Mass: 212.095
• Monoisotopic Mass: 212.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.6A^2
• XLogP3: 2.4

Additional information on 3-(7-Ethyl-1H-indol-3-yl)-3-oxopropanenitrile

3-(7-Ethyl-1H-indol-3-yl)-3-oxopropanenitrile: A Comprehensive Overview

3-(7-Ethyl-1H-indol-3-yl)-3-oxopropanenitrile, also known by its CAS number 1082847-50-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, which belongs to the class of indole derivatives, has garnered attention due to its unique structural features and potential applications in drug discovery and material science. In this article, we will delve into the properties, synthesis, and recent advancements associated with this compound.

The molecular structure of 3-(7-Ethyl-1H-indol-3-yl)-3-oxopropanenitrile comprises an indole ring substituted with an ethyl group at the 7-position and a nitrile group attached to a ketone moiety at the 3-position. This arrangement imparts distinctive electronic and steric properties to the molecule, making it a valuable substrate for various chemical transformations. The indole core is a common structural motif in many bioactive compounds, including pharmaceutical agents and natural products, underscoring the importance of studying its derivatives.

Recent studies have highlighted the potential of indole derivatives in modulating biological processes. For instance, research has shown that certain indole-containing compounds exhibit anti-inflammatory, antioxidant, and anticancer activities. The presence of the nitrile group in 3-(7-Ethyl-1H-indol-3-yl)-3-oxopropanenitrile further enhances its reactivity, making it a promising candidate for exploring novel therapeutic interventions. Scientists are particularly interested in its ability to interact with specific biological targets, such as enzymes and receptors, which could lead to the development of innovative drugs.

The synthesis of CAS No. 1082847-50-4 involves a multi-step process that typically begins with the preparation of the indole ring. This is followed by functionalization at specific positions to introduce substituents like the ethyl and nitrile groups. Advanced synthetic techniques, including catalytic cross-coupling reactions and organometallic chemistry, have been employed to achieve high yields and purity. Researchers are also exploring green chemistry approaches to make the synthesis more sustainable and environmentally friendly.

In terms of applications, indole derivatives like 3-(7-Ethyl-1H-indol-3-yl)-3-oxopropanenitrile are being investigated for their role in drug design. For example, their ability to act as scaffolds for constructing bioactive molecules has been leveraged in the development of new antibiotics and anticancer agents. Additionally, these compounds are being studied for their potential in materials science, particularly in the creation of advanced polymers and organic electronics.

The latest research on this compound has focused on understanding its interaction with biological systems at a molecular level. Using computational modeling and experimental techniques, scientists have gained insights into how this compound binds to target proteins and influences cellular pathways. These findings have paved the way for designing more effective drugs with fewer side effects.

In conclusion, 3-(7-Ethyl-1H-indol-3-yli)-propanenitril, or CAS No. 1082847504 (sic), represents a significant advancement in organic chemistry. Its unique structure, versatile reactivity, and potential applications make it a focal point for ongoing research efforts. As scientists continue to unravel its properties and explore new avenues for its use, this compound holds promise for contributing to breakthroughs in medicine and materials science.